N-(3-Chloro-phenyl)-3-ethoxy-acrylamide
Overview
Description
N-(3-Chloro-phenyl)-3-ethoxy-acrylamide, also known as CPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(3-Chloro-phenyl)-3-ethoxy-acrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cell proliferation and survival. For example, N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division, and to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been shown to exhibit both biochemical and physiological effects. Biochemically, N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been shown to inhibit the activity of various enzymes and proteins, including acetylcholinesterase and topoisomerase II. Physiologically, N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been shown to induce apoptosis in cancer cells and to exhibit anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-Chloro-phenyl)-3-ethoxy-acrylamide in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using N-(3-Chloro-phenyl)-3-ethoxy-acrylamide is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the study of N-(3-Chloro-phenyl)-3-ethoxy-acrylamide. One area of research is the development of new cancer treatments based on N-(3-Chloro-phenyl)-3-ethoxy-acrylamide, either alone or in combination with other anticancer drugs. Another area of research is the synthesis of new polymers based on N-(3-Chloro-phenyl)-3-ethoxy-acrylamide for drug delivery and tissue engineering applications. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-Chloro-phenyl)-3-ethoxy-acrylamide and its potential applications in other fields, such as neurodegenerative diseases and inflammation.
Scientific Research Applications
N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory.
In materials science, N-(3-Chloro-phenyl)-3-ethoxy-acrylamide has been used as a monomer for the synthesis of various polymers, including poly(3-chloro-2-hydroxypropyl methacrylate) and poly(3-chloro-2-hydroxypropyl acrylate), which have potential applications in drug delivery and tissue engineering.
properties
IUPAC Name |
(E)-N-(3-chlorophenyl)-3-ethoxyprop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2/c1-2-15-7-6-11(14)13-10-5-3-4-9(12)8-10/h3-8H,2H2,1H3,(H,13,14)/b7-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKBYYYBTCBDUMM-VOTSOKGWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=CC(=O)NC1=CC(=CC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C=C/C(=O)NC1=CC(=CC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Chloro-phenyl)-3-ethoxy-acrylamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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